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Compound of Interest

Compound Name: 3-Indoleacetonitrile-d4

Cat. No.: B15556294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics of 3-
Indoleacetonitrile-d4. Due to the limited availability of specific experimental data for the

deuterated form, this document primarily presents data for the non-deuterated analogue, 3-

Indoleacetonitrile. The physical properties of isotopically labeled compounds are generally very

similar to their non-labeled counterparts, with the most significant difference being the

molecular weight. It is therefore anticipated that the data presented herein for 3-

Indoleacetonitrile will serve as a reliable proxy for 3-Indoleacetonitrile-d4.

Quantitative Physical Characteristics
The following table summarizes the key physical and chemical properties of 3-

Indoleacetonitrile. These values have been compiled from various chemical suppliers and

databases.
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Property Value Source(s)

Molecular Formula C₁₀H₄D₄N₂ N/A

Molecular Weight 160.23 g/mol Calculated

Appearance
Pale yellow to brown solid or

powder
[1]

Melting Point 33-38 °C [1][2]

Boiling Point 157-160 °C at 0.2 mmHg [2][3]

Solubility

Soluble in Chloroform. Slightly

soluble in DMSO and

Methanol. Water solubility is

reported as ≥1.37 mg/mL

(requires sonication and

warming) and estimated at

1587 mg/L at 25 °C.

[3][4][5][6]

Purity Typically ≥98% [2]

Note: The molecular weight for 3-Indoleacetonitrile (C₁₀H₈N₂) is 156.18 g/mol [2][7][8][9]. The

value for the d4 isotopologue has been calculated by substituting four hydrogen atoms with

deuterium.

Experimental Protocols
This section details the methodologies for determining the key physical characteristics

mentioned above. These are generalized protocols and may require optimization based on the

specific equipment and sample characteristics.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. It is

a crucial indicator of purity, with pure compounds typically exhibiting a sharp melting range.

Methodology:
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Sample Preparation: A small amount of the finely powdered 3-Indoleacetonitrile-d4 is

packed into a capillary tube, which is sealed at one end.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

determine an approximate melting point, followed by a slower, more precise measurement

(e.g., 1-2 °C per minute) as the temperature approaches the expected melting point.

Observation: The temperatures at which the substance first begins to melt and when it

becomes completely liquid are recorded. This range is reported as the melting point.

Determination of Solubility
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Methodology:

Solvent Selection: A range of solvents of varying polarities (e.g., water, ethanol, methanol,

chloroform, DMSO) are selected for testing.

Sample Preparation: A known mass of 3-Indoleacetonitrile-d4 is added to a known volume

of the selected solvent in a vial at a specified temperature (e.g., 25 °C).

Equilibration: The mixture is agitated (e.g., using a shaker or vortex mixer) for a sufficient

period to ensure equilibrium is reached. Sonication and warming can be employed to assist

dissolution, as indicated for aqueous solutions of 3-Indoleacetonitrile.[4]

Observation and Quantification: The solution is visually inspected for the presence of

undissolved solid. For quantitative analysis, the saturated solution is filtered to remove any

undissolved solute, and the concentration of the dissolved compound in the filtrate is

determined using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC) or UV-Vis spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful analytical technique used to determine the molecular structure

of a compound. While detailed spectral data for 3-Indoleacetonitrile-d4 is not readily

available, the general procedure for obtaining such data is as follows.

Methodology:

Sample Preparation: A few milligrams of 3-Indoleacetonitrile-d4 are dissolved in a suitable

deuterated solvent (e.g., Chloroform-d, DMSO-d6). The use of a deuterated solvent is crucial

to avoid interference from the solvent's proton signals in ¹H NMR.

NMR Tube: The solution is transferred to a clean NMR tube.

Data Acquisition: The NMR tube is placed in the NMR spectrometer. The instrument is tuned,

and the desired NMR experiments (e.g., ¹H NMR, ¹³C NMR, DEPT) are performed. The

magnetic field causes the nuclei to align, and radiofrequency pulses are used to excite them.

The relaxation of these nuclei emits signals that are detected.

Data Processing and Analysis: The raw data (Free Induction Decay - FID) is processed using

Fourier transformation to obtain the NMR spectrum. The chemical shifts, integration, and

coupling patterns of the peaks in the spectrum are then analyzed to elucidate the molecular

structure. For 3-Indoleacetonitrile-d4, the ¹H NMR spectrum would be expected to show a

reduction in the number and/or complexity of signals in the aromatic and methylene regions

compared to the non-deuterated compound, depending on the positions of the deuterium

atoms.

Mandatory Visualizations
Logical Relationship of Physical Characteristics
The following diagram illustrates the interconnectedness of the fundamental physical properties

of a chemical compound like 3-Indoleacetonitrile-d4.
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Core Physical Properties Relationship

Experimental Workflow for Physical Characterization
This diagram outlines a general workflow for the physical characterization of a new chemical

entity such as 3-Indoleacetonitrile-d4.
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Physical Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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